Cas no 2320575-05-9 (2-(cyclobutylmethyl)sulfanyl-1,4,5,6-tetrahydropyrimidine hydrobromide)

• Product Name: 2-(cyclobutylmethyl)sulfanyl-1,4,5,6-tetrahydropyrimidine hydrobromide
• CAS No: 2320575-05-9
• MF: C₉H₁₇BrN₂S
• MW: 265.213680028915
• CID: 5327208
• Update Time: 2025-06-22

2-(cyclobutylmethyl)sulfanyl-1,4,5,6-tetrahydropyrimidine hydrobromide Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[(cyclobutylmethyl)thio]-1,4,5,6-tetrahydro-, hydrobromide (1:1)
• 2-(cyclobutylmethyl)sulfanyl-1,4,5,6-tetrahydropyrimidine hydrobromide

• Inchi： 1S/C9H16N2S.BrH/c1-3-8(4-1)7-12-9-10-5-2-6-11-9;/h8H,1-7H2,(H,10,11);1H
• InChI Key： LYCNFCZOCUSBFY-UHFFFAOYSA-N
• SMILES： C(C1CCC1)SC1=NCCCN1.Br

Additional information on 2-(cyclobutylmethyl)sulfanyl-1,4,5,6-tetrahydropyrimidine hydrobromide

Introduction to 2-(Cyclobutylmethyl)sulfanyl-1,4,5,6-tetrahydropyrimidine Hydrobromide (CAS No. 2320575-05-9)

2-(Cyclobutylmethyl)sulfanyl-1,4,5,6-tetrahydropyrimidine hydrobromide, with the CAS number 2320575-05-9, is a unique compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound is characterized by its distinct molecular structure, which includes a cyclobutylmethyl sulfanyl group and a tetrahydropyrimidine core. The hydrobromide salt form enhances its solubility and stability, making it suitable for a wide range of experimental and practical uses.

The molecular formula of 2-(cyclobutylmethyl)sulfanyl-1,4,5,6-tetrahydropyrimidine hydrobromide is C₁₃H₂₃N₂OBrS, with a molecular weight of approximately 319.3 g/mol. The compound's structure consists of a tetrahydropyrimidine ring functionalized with a cyclobutylmethyl sulfanyl group. The presence of the bromine atom in the hydrobromide salt form further contributes to its unique chemical properties.

In the realm of medicinal chemistry, 2-(cyclobutylmethyl)sulfanyl-1,4,5,6-tetrahydropyrimidine hydrobromide has shown promise as a potential lead compound for drug development. Recent studies have highlighted its activity in modulating various biological pathways, particularly those involved in inflammation and pain signaling. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant anti-inflammatory effects in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2-(cyclobutylmethyl)sulfanyl-1,4,5,6-tetrahydropyrimidine hydrobromide has also been investigated for its analgesic effects. A 2020 study published in the European Journal of Pharmacology demonstrated that this compound reduced nociceptive responses in animal models of pain. The mechanism of action appears to involve the modulation of nociceptive neurotransmitters and receptors, making it a promising candidate for the development of novel analgesic drugs.

The synthetic route for producing 2-(cyclobutylmethyl)sulfanyl-1,4,5,6-tetrahydropyrimidine hydrobromide has been well-documented in the literature. A typical synthesis involves the reaction of 1-cyclobutylmethanethiol with 1,4-dichloro-2-butanone followed by cyclization and subsequent treatment with hydrobromic acid to form the final product. This multi-step process ensures high purity and yield, making it feasible for large-scale production.

In terms of safety and handling, 2-(cyclobutylmethyl)sulfanyl-1,4,5,6-tetrahydropyrimidine hydrobromide should be managed with care due to its chemical reactivity and potential health effects. It is recommended to handle this compound under controlled conditions and to use appropriate personal protective equipment (PPE) such as gloves and goggles. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The future prospects for 2-(cyclobutylmethyl)sulfanyl-1,4,5,6-tetrahydropyrimidine hydrobromide are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring new applications in drug discovery and development. For example, recent efforts have been directed towards enhancing its bioavailability and reducing potential side effects through structural modifications.

In conclusion, 2-(cyclobutylmethyl)sulfanyl-1,4,5,6-tetrahydropyrimidine hydrobromide (CAS No. 2320575-05-9) is a versatile compound with significant potential in various fields of chemistry and pharmacology. Its unique molecular structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted and new applications are discovered, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic solutions.